Cas no 191044-49-2 (cetyl dimethicone)

• Product Name: cetyl dimethicone
• CAS No: 191044-49-2
• MF: C₂₁H₄₈O₂Si₂
• MW: 388.775629043579
• CID: 860237
• PubChem ID: 121233874
• Update Time: 2025-05-20

cetyl dimethicone Chemical and Physical Properties

Names and Identifiers

• cetyl dimethicone
• (hexadecylmethylsiloxane)-(dimethylsiloxane)copolymer
• Siloxanes and Silicones, cetyl Me, di-Me
• (45-55% HEXADECYLMETHYLSILOXANE)-(DIMETHYLSILOXANE) COPOLYMER, 40-70 cSt
• 191044-49-2
• CMUDPAKFOFFESL-UHFFFAOYSA-N
• Polysiloxanes, cetyl Me, di-Me
• Hexadecyl-methoxy-methyl-trimethylsilyloxysilane
• (45-55% HEXADECYLMETHYLSILOXANE)-(DIMETHYLSILOXANE) COPOLYMER
• (45-55% hexadecylmethylsiloxane)-(dimethylsiloxane)copolymer 40-70 cs

• Inchi： 1S/C21H48O2Si2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25(6,22-2)23-24(3,4)5/h7-21H2,1-6H3
• InChI Key： CMUDPAKFOFFESL-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCCCCCCCCCCCCCC)(OC)O[Si](C)(C)C

Computed Properties

• Exact Mass: 388.31928384g/mol
• Monoisotopic Mass: 388.31928384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on cetyl dimethicone

Cetyl Dimethicone (CAS No. 191044-49-2): A Versatile Silicone Emollient for Modern Skincare and Haircare

In the ever-evolving world of cosmetic and personal care formulations, cetyl dimethicone (CAS No. 191044-49-2) has emerged as a cornerstone ingredient. This silicone-based emollient is celebrated for its unique ability to deliver a silky, non-greasy feel while enhancing product performance. As consumers increasingly demand multifunctional ingredients that address hydration, barrier protection, and sensory appeal, cetyl dimethicone stands out as a go-to choice for formulators.

The chemical structure of cetyl dimethicone combines a dimethicone backbone with a cetyl (C16) alkyl chain, resulting in a hybrid molecule that bridges the benefits of silicones and fatty alcohols. This duality allows it to act as a spreadability enhancer, slip agent, and moisture-locking ingredient. Its lightweight texture makes it ideal for products targeting fine hair care or oily skin formulations, where heavier oils might compromise aesthetics.

Recent trends in clean beauty and sustainable formulations have sparked debates about silicone safety. However, cetyl dimethicone remains widely accepted due to its non-comedogenic properties and low irritation potential. Studies highlight its role in reinforcing the skin barrier function, aligning with the growing focus on skin microbiome health. Formulators often pair it with natural butters or plant-derived squalane to create hybrid textures that appeal to eco-conscious consumers.

In haircare, cetyl dimethicone addresses two major consumer pain points: frizz control and heat protection. Its ability to form a flexible film on hair shafts helps reduce breakage during styling while maintaining natural movement. This has made it a staple in leave-in conditioners and heat protectant sprays, particularly for chemically treated hair.

The multifunctional nature of cetyl dimethicone also shines in color cosmetics. It improves pigment dispersion in foundations while preventing foundation settling into fine lines—a common concern for mature skin. Its water-resistant properties make it valuable for long-wear formulations, though formulators must balance this with easy removability to meet consumer expectations.

From a technical perspective, cetyl dimethicone exhibits excellent compatibility with polar oils, enabling stable emulsions even in anhydrous systems. Its thermostability (up to 80°C) makes it suitable for hot-process formulations. Recent innovations include its use in microencapsulated delivery systems, where it acts as a carrier for active ingredients like vitamin E or peptides.

As regulatory landscapes evolve, cetyl dimethicone maintains compliance with major cosmetic regulations including EU Cosmetics Annex and FDA guidelines. Its biodegradability profile has been enhanced through advanced manufacturing processes, addressing concerns about environmental persistence associated with traditional silicones.

Looking ahead, the demand for cetyl dimethicone is projected to grow alongside the personalized skincare movement. Its ability to modify texture without altering efficacy makes it invaluable for customizable formulations. Whether in K-beauty inspired serums or barrier repair creams, this versatile ingredient continues to redefine sensory aesthetics in modern cosmetics.